Cas no 65473-92-9 (1,2-Dimethyl-5-phenyl-1H-pyrrole-3-carboxylic acid)

• Product Name: 1,2-Dimethyl-5-phenyl-1H-pyrrole-3-carboxylic acid
• CAS No: 65473-92-9
• MF: C₁₃H₁₃NO₂
• MW: 215.247823476791
• MDL: MFCD04154120
• CID: 1070561
• PubChem ID: 852904
• Update Time: 2025-04-20

1,2-Dimethyl-5-phenyl-1H-pyrrole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1,2-Dimethyl-5-phenyl-1H-pyrrole-3-carboxylic acid
• AKOS000265373
• CS-0246687
• 1,2-dimethyl-5-phenylpyrrole-3-carboxylic acid
• DTXSID901218776
• MFCD04154120
• 1H-Pyrrole-3-carboxylic acid, 1,2-dimethyl-5-phenyl-
• EN300-337507
• 65473-92-9
• TWKHIBUROIJSPC-UHFFFAOYSA-N
• SCHEMBL2214810
• ALBB-020871

• MDL： MFCD04154120
• Inchi： 1S/C13H13NO2/c1-9-11(13(15)16)8-12(14(9)2)10-6-4-3-5-7-10/h3-8H,1-2H3,(H,15,16)
• InChI Key： TWKHIBUROIJSPC-UHFFFAOYSA-N
• SMILES： OC(C1C=C(C2C=CC=CC=2)N(C)C=1C)=O

Computed Properties

• Exact Mass: 215.09469
• Monoisotopic Mass: 215.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 42.2Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 392.8±30.0 °C at 760 mmHg
• Flash Point: 191.4±24.6 °C
• PSA: 42.23
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

1,2-Dimethyl-5-phenyl-1H-pyrrole-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Phenylpyrroles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles Phenylpyrroles